N-((5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-3-(trifluoromethyl)benzamide
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Description
N-((5-((2-(benzo[d][1,3]dioxol-5-ylamino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H15F3N4O5S and its molecular weight is 480.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity 1,3,4-oxadiazole derivatives are synthesized through various chemical reactions, showcasing their versatility in creating compounds with potential antioxidant, antimicrobial, and anticancer properties. For example, Bondock et al. (2016) demonstrated the synthesis and antioxidant evaluation of new 2-benzoylamino-5-hetaryl-1,3,4-oxadiazoles, revealing some compounds' excellent antioxidant activity and high protection against DNA damage (Bondock, Adel, & Etman, 2016). Similarly, Ravinaik et al. (2021) designed and synthesized N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides with significant anticancer activity against various cancer cell lines, outperforming the reference drug etoposide in some cases (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Antimicrobial and Nematocidal Activities Compounds containing the 1,3,4-oxadiazole moiety have shown promising antimicrobial and nematocidal activities. Liu et al. (2022) reported the synthesis of novel 1,2,4-oxadiazole derivatives with excellent nematocidal activity against Bursaphelenchus xylophilus, offering potential as lead compounds for nematicide development (Liu, Wang, Zhou, & Gan, 2022).
Antitubercular and Anti-inflammatory Properties Further studies have highlighted the antitubercular and anti-inflammatory potential of 1,3,4-oxadiazole derivatives. Nayak et al. (2016) synthesized N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives with significant antitubercular activities, identifying lead molecules with minimal inhibitory concentrations comparable to standard drugs (Nayak, Ramprasad, Dalimba, Yogeeswari, & Sriram, 2016). Iyer et al. (2016) explored 1,3,4-oxadiazole derivatives for their anti-inflammatory effects, demonstrating significant edema inhibition in in vivo models, underscoring their potential as anti-inflammatory agents (Iyer, Gurupadayya, Koganti, Inturi, & Chandan, 2016).
properties
IUPAC Name |
N-[[5-[2-(1,3-benzodioxol-5-ylamino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3N4O5S/c21-20(22,23)12-3-1-2-11(6-12)18(29)24-8-17-26-27-19(32-17)33-9-16(28)25-13-4-5-14-15(7-13)31-10-30-14/h1-7H,8-10H2,(H,24,29)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLXBOGZHGFJGQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NN=C(O3)CNC(=O)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3N4O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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